Cas no 19054-27-4 (Curvulin)

Curvulin structure
Curvulin structure
Product Name:Curvulin
CAS No:19054-27-4
MF:C12H14O5
MW:238.236564159393
CID:1124091
PubChem ID:177045
Update Time:2025-04-20

Curvulin Chemical and Physical Properties

Names and Identifiers

    • CURVULIN
    • 2-Acetyl-3,5-dihydroxyphenylacetic acid ethyl ester
    • 2-Acetyl-3,5-dihydroxybenzeneacetic acid ethyl ester
    • 2-(1-Oxoethyl)-3,5-dihydroxybenzeneacetic acid ethyl ester
    • ethyl 2-(2-acetyl-3,5-dihydroxyphenyl)acetate
    • Benzeneacetic acid, 2-acetyl-3,5-dihydroxy-, ethyl ester
    • ethyl 2-acetyl-3,5-dihydroxyphenylacetate
    • ethyl (2-acetyl-3,5-dihydroxyphenyl)acetate
    • HB3854
    • HY-119692
    • 19054-27-4
    • DTXSID00940619
    • EX-A6759
    • BS-1455
    • J-012300
    • CS-0077820
    • CHEBI:181254
    • AKOS030599571
    • DB-251317
    • Curvulin
    • Inchi: 1S/C12H14O5/c1-3-17-11(16)5-8-4-9(14)6-10(15)12(8)7(2)13/h4,6,14-15H,3,5H2,1-2H3
    • InChI Key: TURXCFUGBPBPRS-UHFFFAOYSA-N
    • SMILES: O(CC)C(CC1C=C(C=C(C=1C(C)=O)O)O)=O

Computed Properties

  • Exact Mass: 238.08412
  • Monoisotopic Mass: 238.08412354g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 5
  • Complexity: 289
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 83.8

Experimental Properties

  • Density: 1.273±0.06 g/cm3 (20 ºC 760 Torr),
  • Solubility: Slightly soluble (3.6 g/l) (25 º C),
  • PSA: 83.83

Curvulin Pricemore >>

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